Cas no 2138543-94-7 (4-Methyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine)

• Product Name: 4-Methyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine
• CAS No: 2138543-94-7
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5992161
• PubChem ID: 165743589
• Update Time: 2025-05-19

4-Methyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138543-94-7
• 4-methyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine
• EN300-1157846
• 4-Methyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine

• Inchi： 1S/C12H25N/c1-5-12(3,4)11-8-10(13)7-6-9(11)2/h9-11H,5-8,13H2,1-4H3
• InChI Key： VQJCLWFQXACUAI-UHFFFAOYSA-N
• SMILES： NC1CCC(C)C(C1)C(C)(C)CC

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 4-Methyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine

Professional Introduction to 4-Methyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine (CAS No. 2138543-94-7)

4-Methyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine, with the CAS number 2138543-94-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex cyclic and alkylated structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique arrangement of its substituents—a cyclohexane ring substituted with a methyl group at the 4-position and an isobutyl group at the 3-position—provides a versatile scaffold for further chemical manipulation and functionalization.

The synthesis of 4-Methyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine involves intricate organic transformations that highlight the compound's structural complexity. The presence of both aromatic and aliphatic moieties in its molecular framework necessitates a meticulous approach to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired stereochemistry efficiently. These techniques not only enhance the synthetic pathways but also contribute to the overall understanding of molecular construction in medicinal chemistry.

In recent years, there has been a growing interest in exploring the pharmacological properties of structurally diverse amine derivatives. The amine functional group in 4-Methyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine serves as a critical pharmacophore, influencing both binding affinity and metabolic stability. Preliminary studies have indicated that this compound exhibits promising interactions with various biological targets, making it a valuable candidate for drug discovery programs. Specifically, its ability to modulate enzyme activity and receptor binding has been investigated in contexts such as central nervous system disorders and inflammatory diseases.

The exploration of 4-Methyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine extends beyond academic research; it also holds industrial relevance. Pharmaceutical companies are increasingly leveraging computational chemistry and high-throughput screening to identify lead compounds with favorable pharmacokinetic profiles. The structural features of this molecule make it an attractive candidate for further optimization through structure-based drug design (SBDD) approaches. By integrating experimental data with computational modeling, researchers aim to refine the compound's properties, enhancing its therapeutic potential while minimizing adverse effects.

The role of stereochemistry in determining the efficacy of pharmaceutical compounds cannot be overstated. In the case of 4-Methyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine, the precise configuration of its stereocenters is crucial for achieving optimal biological activity. Chiral resolution techniques and enantioselective synthesis have been pivotal in isolating enantiomerically pure forms of this compound. Such efforts are essential for ensuring that only the most active and least toxic isomers are advanced into clinical development, adhering to stringent regulatory standards.

The chemical environment surrounding the amine group in 4-Methyl-3-(2-methylbutan-2-yl)cyclohexan-1-amine also plays a significant role in its reactivity and function. Functional groups adjacent to primary amines can influence their solubility, stability, and interactions with biological targets. Researchers have utilized various derivatization strategies to modify these adjacent groups, thereby tuning the compound's pharmacological properties. For instance, introducing hydrophilic or lipophilic substituents can alter membrane permeability and metabolic clearance rates, which are critical factors in drug development.

The intersection of synthetic organic chemistry and medicinal chemistry is evident in the study of 4-Methyl-3-(2-methylbutan-2-yl)cyclohexan-1-am ine. The development of innovative synthetic routes not only facilitates access to complex molecules but also provides insights into their mechanistic behavior. These insights are invaluable for designing next-generation drugs with improved efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists have accelerated the discovery process, enabling faster translation from laboratory findings to clinical applications.

The future prospects for 4-Methyl -3-(2-methylbutan -2 -yl)cyclohex an -1 -amine are promising, given its structural versatility and potential therapeutic applications. As research continues to uncover new biological targets and disease mechanisms, compounds like this one will remain at the forefront of drug discovery efforts. Advances in biocatalysis and green chemistry may also contribute to more sustainable synthetic methods, aligning with global trends toward environmentally responsible pharmaceutical production.

In conclusion, 4-Methyl -3-(2 -m ethylbut an -2 -y l)cyc lohex an -1 -am ine (CAS No . 2138543 -94 -7) exemplifies the intricate relationship between molecular structure and biological activity. Its complex architecture offers numerous opportunities for further exploration in both academic research and industrial applications. As our understanding of disease pathways evolves, compounds like this will continue to play a pivotal role in shaping the future of medicine.